Cas no 2361817-90-3 (N-[2-hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

N-[2-hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide is a specialized organic compound featuring a piperidine core functionalized with a phenyl group, a hydroxyethylpyridine moiety, and an acrylamide substituent. This structure confers potential reactivity for further derivatization, making it valuable in medicinal chemistry and drug discovery research. The presence of the pyridine and hydroxy groups enhances solubility and binding interactions, while the acrylamide functionality allows for covalent modification or polymerization. Its modular design supports applications in targeted covalent inhibitors or polymer-based drug delivery systems. The compound’s well-defined stereochemistry and functional group diversity make it a versatile intermediate for synthetic and pharmacological studies.
N-[2-hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide structure
2361817-90-3 structure
Product Name:N-[2-hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
CAS No:2361817-90-3
MF:C22H25N3O3
MW:379.45220541954
CID:5605348
PubChem ID:145906382
Update Time:2025-05-21

N-[2-hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26604739
    • 2361817-90-3
    • Z2909227224
    • N-[2-hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
    • Inchi: 1S/C22H25N3O3/c1-2-20(27)25-14-11-22(12-15-25,17-8-4-3-5-9-17)21(28)24-19(16-26)18-10-6-7-13-23-18/h2-10,13,19,26H,1,11-12,14-16H2,(H,24,28)
    • InChI Key: ZTTDFQNFWIZZHX-UHFFFAOYSA-N
    • SMILES: O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NC(C1C=CC=CN=1)CO

Computed Properties

  • Exact Mass: 379.18959167g/mol
  • Monoisotopic Mass: 379.18959167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 82.5Ų

N-[2-hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26604739-1g
2361817-90-3 90%
1g
$0.0 2023-11-13
Enamine
EN300-26604739-1.0g
N-[2-hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
2361817-90-3 95.0%
1.0g
$0.0 2025-03-20

Additional information on N-[2-hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

N-[2-Hydroxy-1-(Pyridin-2-Yl)Ethyl]-4-Phenyl-1-(Prop-2-Enoyl)Piperidine-4-Carboxamide: A Comprehensive Overview

N-[2-Hydroxy-1-(pyridin-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide, commonly referenced by its CAS number CAS 2361817-90-3, is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a pyridine moiety, and several functional groups that contribute to its unique properties.

The molecular structure of CAS 2361817-90-3 is a testament to the advancements in synthetic chemistry. The piperidine ring serves as the central framework, with substituents that enhance its reactivity and functionality. The presence of the pyridine group introduces aromaticity and electron-withdrawing effects, which are crucial for its interactions in biological systems. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in targeting specific receptors and enzymes.

One of the most notable aspects of this compound is its versatility in applications. In the pharmaceutical industry, N-[2-Hydroxy...carboxamide has shown promise as a potential drug candidate due to its ability to modulate cellular pathways. Researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's, with encouraging results from preclinical trials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for complex molecules like CAS 2361817-90-3.

In addition to its pharmaceutical applications, this compound has found use in materials science, particularly in the development of advanced polymers and coatings. Its unique chemical properties allow for enhanced stability and durability under various environmental conditions, making it a valuable component in high-performance materials.

From an environmental perspective, understanding the fate and transport of N-[2-Hydroxy...carboxamide is critical for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its safe handling and disposal.

In conclusion, CAS 2361817-90-3, or N-[2-Hydroxy...carboxamide, represents a cutting-edge compound with vast potential across multiple industries. Its intricate structure, coupled with recent research advancements, positions it as a key player in future innovations within pharmaceuticals and materials science.

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